![molecular formula C12H20ClN3O2 B6273280 N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride CAS No. 2649017-47-8](/img/no-structure.png)
N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
Overview
Description
N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C12H20ClN3O2 and its molecular weight is 273.8. The purity is usually 95.
BenchChem offers high-quality N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride involves the reaction of 1-methylcyclopropylamine with 2,7-diazaspiro[4.5]dec-2-ene-1,3-dione followed by the addition of an oxa group and a carboxamide group. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "1-methylcyclopropylamine", "2,7-diazaspiro[4.5]dec-2-ene-1,3-dione", "oxalyl chloride", "N,N-dimethylformamide", "triethylamine", "sodium bicarbonate", "acetic anhydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 1-methylcyclopropylamine is reacted with 2,7-diazaspiro[4.5]dec-2-ene-1,3-dione in the presence of N,N-dimethylformamide and triethylamine to form the intermediate product.", "Step 2: The intermediate product is then treated with oxalyl chloride to form the corresponding acid chloride.", "Step 3: The acid chloride is then reacted with an oxa compound in the presence of triethylamine to form the oxa group.", "Step 4: The resulting product is then treated with sodium bicarbonate to neutralize the reaction mixture.", "Step 5: The carboxamide group is then introduced by reacting the product with acetic anhydride in the presence of triethylamine.", "Step 6: The final product is obtained as a hydrochloride salt by treating the product with hydrochloric acid in water." ] } | |
CAS RN |
2649017-47-8 |
Product Name |
N-(1-methylcyclopropyl)-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride |
Molecular Formula |
C12H20ClN3O2 |
Molecular Weight |
273.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
